Cas no 2228919-13-7 ({1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine
• CAS No: 2228919-13-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6184716
• PubChem ID: 165880427
• Update Time: 2025-10-29

{1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine
• {1-[(3-ethoxy-4-methoxyphenyl)methyl]cyclopropyl}methanamine
• 2228919-13-7
• EN300-1815149

• Inchi： 1S/C14H21NO2/c1-3-17-13-8-11(4-5-12(13)16-2)9-14(10-15)6-7-14/h4-5,8H,3,6-7,9-10,15H2,1-2H3
• InChI Key： BVAHBJHETKRELZ-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CC1(CN)CC1)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on {1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine

Introduction to {1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine (CAS No. 2228919-13-7)

{1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine, with the CAS number 2228919-13-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring, an ethoxy and methoxy-substituted phenyl group, and a methylamine functional group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The synthesis of {1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine typically involves multi-step organic reactions, including the formation of the cyclopropyl ring and the introduction of the ethoxy and methoxy substituents on the phenyl ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical studies.

In terms of its biological activity, {1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine has been investigated for its potential as a modulator of various biological targets. Studies have shown that it exhibits significant interactions with receptors involved in neurotransmission, such as serotonin and dopamine receptors. This property makes it a potential candidate for the treatment of neurological disorders, including depression, anxiety, and neurodegenerative diseases.

Recent research has also explored the anti-inflammatory properties of {1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential use in managing inflammatory conditions. Additionally, preliminary animal studies have indicated that this compound may have analgesic effects, further broadening its therapeutic applications.

The pharmacokinetic profile of {1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine is another critical aspect of its evaluation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it demonstrates good plasma stability. These characteristics are essential for ensuring that the compound can effectively reach its intended biological targets in vivo.

In terms of safety and toxicity, preclinical studies have indicated that {1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), further extensive safety evaluations are necessary to ensure its long-term safety in humans. Ongoing clinical trials are aimed at assessing the safety and efficacy of this compound in various patient populations.

The potential therapeutic applications of {1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine are diverse and promising. Its unique structural features and biological activities make it a valuable candidate for further development in the pharmaceutical industry. Researchers are actively exploring its potential in treating a wide range of conditions, from neurological disorders to inflammatory diseases.

In conclusion, {1-(3-ethoxy-4-methoxyphenyl)methylcyclopropyl}methanamine (CAS No. 2228919-13-7) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities underscore its potential as a novel therapeutic agent. Continued research and development will likely uncover additional applications and refine its use in clinical settings.